Cas no 178676-12-5 (Phosphonic acid, (aminomethyl)-, bis(1,1-dimethylethyl) ester)

• Product Name: Phosphonic acid, (aminomethyl)-, bis(1,1-dimethylethyl) ester
• CAS No: 178676-12-5
• MF: C₉H₂₂NO₃P
• MW: 223.249643802643
• CID: 1367110
• PubChem ID: 21836487
• Update Time: 2025-04-20

Phosphonic acid, (aminomethyl)-, bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (aminomethyl)-, bis(1,1-dimethylethyl) ester
• Di-tert-butyl (aminomethyl)phosphonate
• SCHEMBL8341781
• 178676-12-5

• Inchi： 1S/C9H22NO3P/c1-8(2,3)12-14(11,7-10)13-9(4,5)6/h7,10H2,1-6H3
• InChI Key： GGKTVXZMEDCZPI-UHFFFAOYSA-N
• SMILES： P(CN)(=O)(OC(C)(C)C)OC(C)(C)C

Computed Properties

• Exact Mass: 223.13386
• Monoisotopic Mass: 223.13373056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55